Cas no 30760-79-3 ([2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester)

[2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester structure
30760-79-3 structure
Product Name:[2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester
CAS No:30760-79-3
MF:C18H17N3O3S2
MW:387.47588133812
CID:311500
PubChem ID:285724
Update Time:2025-04-19

[2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • [2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester
    • ethyl 2-[2-(2-benzamidoethyl)-1,3-thiazol-4-yl]-1,3-thiazole-4-carboxylate
    • 2'-(2-Benzamidoaethyl)-2,4'-bithiazol-4-carbonsaeureaethylester
    • 2'-(2-benzoylamino-ethyl)-[2,4']bithiazolyl-4-carboxylic acid ethyl ester
    • AC1L63OC
    • AC1Q64MQ
    • AG-J-92903
    • AR-1I8224
    • CHEMBL2086880
    • CTK4G5869
    • ethyl 2'-[2-(benzoylamino)ethyl]-2,4'-bi-1,3-thiazole-4-carboxylate
    • NCI 0143140
    • NSC143140
    • DTXSID40301407
    • MLS002920582
    • NSC-143140
    • Ethyl 2'-(2-benzamidoethyl)-[2,4'-bithiazole]-4-carboxylate
    • Ethyl2'-(2-benzamidoethyl)-[2,4'-bithiazole]-4-carboxylate
    • 30760-79-3
    • SMR001798170
    • Inchi: 1S/C18H17N3O3S2/c1-2-24-18(23)14-11-26-17(21-14)13-10-25-15(20-13)8-9-19-16(22)12-6-4-3-5-7-12/h3-7,10-11H,2,8-9H2,1H3,(H,19,22)
    • InChI Key: CYSBXYHRQLJFCV-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=NC(C(=O)OCC)=CS2)N=C1CCNC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 387.07131
  • Monoisotopic Mass: 387.07113376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 81.18
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